Cas no 1142188-70-2 (5-bromo-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile)

• Product Name: 5-bromo-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile
• CAS No: 1142188-70-2
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 4572573
• PubChem ID: 45790228
• Update Time: 2024-03-01

5-bromo-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 5-bromo-1,2-dihydro-1,4-dimethyl-2-oxo-
• 5-bromo-1,4-dimethyl-2-oxo-1,2-dihydropyridine-3-carbonitrile

• Inchi： 1S/C8H7BrN2O/c1-5-6(3-10)8(12)11(2)4-7(5)9/h4H,1-2H3
• InChI Key： PQGMANSHKBMPCI-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(Br)C(C)=C1C#N

Computed Properties

• Exact Mass: 225.97418g/mol
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 44.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles